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Compound of Interest

Compound Name: 2-Methylbutyl isobutyrate

Cat. No.: B025998 Get Quote

A Technical Guide to the Physical Properties of
2-Methylbutyl Isobutyrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-
methylbutyl isobutyrate, a compound of interest in various chemical and consumer product

formulations. This document outlines its boiling point, density, and other relevant

physicochemical characteristics, supported by detailed experimental protocols for their

determination.

Core Physical Properties
2-Methylbutyl isobutyrate (CAS 2445-69-4) is an ester recognized for its characteristic fruity

aroma.[1][2] It presents as a colorless, clear liquid.[2][3] A comprehensive summary of its

significant physical properties is presented below.
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Physical Property Value Conditions

Boiling Point 167 - 170 °C @ 760 mmHg

Density / Specific Gravity 0.856 - 0.862 g/cm³ @ 25 °C

Molecular Weight 158.24 g/mol

Molecular Formula C₉H₁₈O₂

Flash Point 50 °C (122 °F) Tag Closed Cup

Refractive Index 1.405 - 1.413 @ 20 °C

Water Solubility 136.1 mg/L (estimated) @ 25 °C

Appearance Colorless clear liquid

Odor
Fruity, ethereal, tropical,

banana

Sources:[2][3][4][5]

Synthesis Pathway
2-Methylbutyl isobutyrate is synthesized via the Fischer-Speier esterification method. This

reaction involves the acid-catalyzed esterification of isobutyric acid with 2-methyl-1-butanol.[1]

The general mechanism involves the protonation of the carboxylic acid, followed by a

nucleophilic attack from the alcohol.
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Caption: Synthesis of 2-Methylbutyl Isobutyrate via Fischer Esterification.

Experimental Protocols
The accurate determination of the physical properties of 2-methylbutyl isobutyrate is crucial

for its application in research and development. The following are detailed methodologies for

key experiments.
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For 2-methylbutyl isobutyrate, this can be determined using the Thiele tube

method or by distillation.

Thiele Tube Method:

Sample Preparation: A small amount of 2-methylbutyl isobutyrate is placed in a small test

tube. A capillary tube, sealed at one end, is inverted and placed into the test tube.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-

boiling point oil (e.g., mineral oil).

Heating: The Thiele tube is gently heated. As the temperature rises, air trapped in the

capillary tube will be expelled.

Observation: The boiling point is reached when a continuous stream of bubbles emerges

from the capillary tube. The heat is then removed, and the liquid is allowed to cool. The

temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point.

Determination of Density
Density is the mass per unit volume of a substance. The density of liquid 2-methylbutyl
isobutyrate can be accurately measured using a pycnometer or a digital density meter.

Pycnometer Method:

Calibration: The mass of a clean, dry pycnometer is accurately measured. It is then filled with

a reference substance of known density (e.g., deionized water) at a specific temperature,

and its mass is measured again to determine the exact volume of the pycnometer.

Sample Measurement: The pycnometer is emptied, dried, and then filled with 2-methylbutyl
isobutyrate. Its mass is measured at the same temperature as the calibration.
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Calculation: The density of the 2-methylbutyl isobutyrate is calculated by dividing the mass

of the sample by the calibrated volume of the pycnometer.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the characterization of the physical

properties of a liquid sample like 2-methylbutyl isobutyrate.
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Caption: General experimental workflow for physical property characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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